(2E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide

• IUPAC Name: (E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide
• InChI: InChI=1S/C15H11N3O3S/c1-9-2-4-12(13(6-9)18(19)20)14-5-3-11(21-14)7-10(8-16)15(17)22/h2-7H,1H3,(H2,17,22)/b10-7+
• InChI Key: WNFFLNGHQAIDAE-JXMROGBWSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)C=C(C#N)C(=S)N)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)/C=C(\C#N)/C(=S)N)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3S
• Molecular Weight: 313.3 g/mol
• CAS No.: 627890-47-5

Description

(2E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Photophysical Properties

• Research has demonstrated the synthesis of geminally activated nitro dienes related to the compound , highlighting methodologies that could potentially apply to its synthesis or derivatives. The structure of these products was confirmed through NMR and IR spectroscopy, providing a foundation for further exploration of similar compounds (Baichurin et al., 2019).
• Another study investigated the effect of solvent polarity on the photophysical properties of chalcone derivatives similar to the compound of interest. This research indicated significant solvatochromic effects, which suggest potential applications in materials science and photophysics (Kumari et al., 2017).

Biological Activity

• The synthesis and characterization of new nitroaromatic compounds, including some structurally related to the target compound, were reported, with a focus on evaluating their anti-leishmanial activity. This underscores the potential of such compounds in developing new treatments for leishmaniasis (Dias et al., 2015).
• Research into the synthesis of fluorescent crosslinked aromatic polyamides containing thiophene and furane in their backbone suggests potential applications in the development of new materials with high emission fluorescence. This could indicate uses in heat-sensitive devices or other applications requiring fluorescent materials (Sánchez et al., 2015).

Antimicrobial and Antioxidant Activity

• A study on the antimicrobial and antioxidant activity of 3-Nitro-N-(3-chloro-2-oxo-substituted-phenyl-azetidin-1-yl)naphtho[2,1-b]furan-2-carboxamides demonstrates the potential of furan derivatives in medicinal chemistry, including as antimicrobial and antioxidant agents (Devi et al., 2010).